Cas no 866043-35-8 (1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid
• CAS No: 866043-35-8
• MF: C₁₀H₁₀FNO₄S
• MW: 259.254105091095
• MDL: MFCD05670688
• CID: 4657789
• Update Time: 2025-10-05

1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)azetidine-3-carboxylic acid
• 1-(4-fluorophenyl)sulfonylazetidine-3-carboxylic Acid
• 1-(4-Fluoro-benzenesulfonyl)-azetidine-3-carboxylic acid
• 1-((4-Fluorophenyl)sulfonyl)azetidine-3-carboxylic acid
• 1-[(4-fluorophenyl)sulfonyl]-3-azetanecarboxylic acid
• SB50717
• 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid

• MDL： MFCD05670688
• Inchi： 1S/C10H10FNO4S/c11-8-1-3-9(4-2-8)17(15,16)12-5-7(6-12)10(13)14/h1-4,7H,5-6H2,(H,13,14)
• InChI Key： DIIBCOXATOTZJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CC(C(=O)O)C1)(=O)=O
• BRN：

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 391
• XLogP3: 0.5
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form:
• Density:
• Melting Point:
• Boiling Point:
• Flash Point:
• Refractive Index:
• PH:
• Solubility:
• Water Partition Coefficient:
• Stability/Shelf Life:
• PSA:
• Merck:
• Vapor Pressure:
• Sensitiveness:
• FEMA:
• pka:
• Specific Rotation:
• Color index:
• λmax:
• PH:
• Relative Polarity:
• Freezing Point:
• Sublimation Point:
• Decomposition:

1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid Security Information

• Signal Word：
• Hazard Statement：
• Warning Statement：
• Hazardous Material transportation number：
• WGK Germany：
• Hazard Category Code：
• Safety Instruction：
• FLUKA BRAND F CODES：
• RTECS：
• HazardClass：
• PackingGroup：
• TSCA：
• Storage Condition：
• Toxicity：
• Explosive Limit：

Additional information on 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid

Recent Advances in the Study of 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid (CAS: 866043-35-8)

The compound 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid (CAS: 866043-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid, which make it a promising scaffold for the design of novel enzyme inhibitors. The presence of the fluorobenzenesulfonyl group enhances its binding affinity to target proteins, while the azetidine ring contributes to its metabolic stability. Several research groups have reported successful synthesis routes for this compound, with optimized yields and purity, facilitating its use in further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid exhibits inhibitory effects against a range of enzymes, including proteases and kinases. These findings suggest its potential as a lead compound for the development of therapeutics targeting diseases such as cancer, inflammatory disorders, and infectious diseases. Notably, its mechanism of action appears to involve selective binding to the active sites of target enzymes, thereby modulating their activity.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural modifications required to enhance its efficacy and reduce toxicity.

In conclusion, 1-(4-Fluorobenzenesulfonyl)azetidine-3-carboxylic acid represents a promising candidate for further drug development efforts. Ongoing research is expected to explore its therapeutic potential in greater depth, with a focus on preclinical and clinical evaluations. The compound's unique chemical properties and biological activity underscore its significance in the field of medicinal chemistry, offering new avenues for the discovery of innovative therapeutics.